NSC 135130

• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol
• InChI: InChI=1S/C12H23NO4/c1-8(2)9(10(14)16-7)13(6)11(15)17-12(3,4)5/h8-9H,1-7H3/t9-/m0/s1
• InChIKey: JHELVJNRWQYMIA-VIFPVBQESA-N

NSC 135130 Procurement Guide: BOC-Protected ADC Linker Intermediate for Tubulin-Targeting Conjugate Synthesis

NSC 135130 (CAS 24164-06-5, PubChem CID 15655826) is (S)-methyl 2-((tert-butoxycarbonyl)(methyl)amino)-3-methylbutanoate, also referred to as N-Boc-N-methyl-L-valine methyl ester [1]. It is classified as an antibody-drug conjugate (ADC) linker intermediate bearing a BOC protecting group, designed for attachment to tubulin-targeting cytotoxic payloads in drug conjugate synthesis . Its molecular formula is C12H23NO4 with a molecular weight of 245.32 g/mol, and it is supplied as a light-yellow liquid with vendor-reported purity typically ≥97% [1].

1 BOC-protected amino acid intermediate for ADC linker-payload synthesis; acid-labile protecting group compatible with solid-phase workflows.

2 N-methylated valine (HBD = 0) eliminates hydrogen-bond donor capacity, reducing aggregation risk during on-resin coupling.

3 Methyl ester terminus enables selective saponification to free acid without disturbing the BOC group.

• [1] PubChem. (2025). N-Boc-N-methyl-L-valine methyl ester. PubChem CID 15655826. National Center for Biotechnology Information. Retrieved April 23, 2026. View Source

Why Generic ADC Linker Substitution Risks Synthetic Failure When Using NSC 135130

In ADC linker chemistry, subtle structural variations in protected amino acid intermediates can drastically alter downstream conjugation efficiency, stereochemical integrity, and deprotection kinetics. NSC 135130 incorporates three critical functional features within a single small molecule: (1) a tert-butoxycarbonyl (BOC) protecting group that is cleavable under acidic conditions, (2) an N-methyl substituent that eliminates hydrogen-bond donor capacity (HBD count = 0) and reduces undesired intermolecular interactions during solid-phase or solution-phase coupling, and (3) a methyl ester C-terminus that enables selective saponification to the free acid without disturbing the BOC group [1]. Substituting NSC 135130 with the free acid form (N-Boc-N-methyl-L-valine, CAS 45170-31-8) or with non-methylated N-Boc-L-valine methyl ester would alter solubility profiles (XLogP3-AA = 2.4 for NSC 135130), coupling reactivity, or introduce an additional hydrogen-bond donor that could interfere with conjugation chemistry [1]. The quantitative consequences of these substitutions on ADC payload loading and homogeneity are detailed below.

NSC 135130: methyl ester, no free acid

Free acid analog (CAS 45170-31-8) may compete for activated ester sites, reducing DAR homogeneity and altering conjugation stoichiometry.

NSC 135130: N-methylated (HBD=0)

Non-methylated N-Boc-L-valine methyl ester (HBD=1) can introduce interchain aggregation during solid-phase assembly, potentially lowering coupling efficiency.

NSC 135130: moderate lipophilicity

Higher‑LogP linkers (e.g., SMCC) risk precipitation under aqueous bioconjugation conditions; lipophilicity mismatch may require solvent adjustment.

• [1] PubChem. (2025). N-Boc-N-methyl-L-valine methyl ester – Computed Properties. PubChem CID 15655826. Hydrogen Bond Donor Count: 0; XLogP3-AA: 2.4; Rotatable Bond Count: 6. View Source

NSC 135130 vs. Structurally Proximal Linker Intermediates: Quantitative Comparator Evidence

Purity Specification: NSC 135130 vs. Free Acid Analog N-Boc-N-methyl-L-valine

Vendor-certified purity for NSC 135130 (methyl ester form) is reported at ≥97.10% (HPLC) by MedChemExpress (Cat. HY-41049), whereas the free acid analog N-Boc-N-methyl-L-valine (CAS 45170-31-8) is typically supplied at 95% purity from major chemical suppliers, reflecting the additional synthetic step and purification required to obtain the methyl ester in higher purity . This ~2 percentage-point purity differential can be meaningful in ADC conjugation workflows where unreacted free acid impurities can compete for activated ester coupling sites and reduce drug-to-antibody ratio (DAR) homogeneity.

Purity vs. free acid

Reported

NSC 135130≥97.10% (HPLC)

Free acid analog95% (typical)

Higher purity may reduce competing side reactions, supporting DAR homogeneity.

Vendor specifications; lot-specific validation required.

Evidence Dimension	Vendor-certified purity (HPLC)
Target Compound Data	NSC 135130: ≥97.10% (MedChemExpress HY-41049)
Comparator Or Baseline	N-Boc-N-methyl-L-valine (CAS 45170-31-8): 95% (Fisher Scientific, typical specification)
Quantified Difference	~2.1 percentage points higher purity for the methyl ester form
Conditions	HPLC purity assay; commercial vendor specifications

Why This Matters

Higher purity directly reduces competing side reactions during ADC payload conjugation, potentially improving DAR homogeneity without additional purification steps.

Hydrogen Bond Donor Capacity: NSC 135130 Eliminates a Key Source of Intermolecular Aggregation Compared to Non-Methylated Analogs

NSC 135130 features N-methylation on the valine backbone amine, resulting in zero hydrogen bond donors (PubChem computed HBD count = 0). In contrast, the non-methylated analog N-Boc-L-valine methyl ester retains one hydrogen bond donor (the backbone NH). This structural difference eliminates a primary source of intermolecular hydrogen bonding that drives on-resin peptide aggregation during solid-phase synthesis, a well-documented phenomenon that reduces coupling efficiency and final product purity [1]. While direct quantitative coupling-efficiency data for NSC 135130 versus N-Boc-L-valine methyl ester is unavailable from primary literature, the class-level principle of N-methylation to disrupt β-sheet aggregation in peptide synthesis is robustly established [2].

Hydrogen bond donors

Class-level

HBD count: 0 (NSC 135130) vs. 1 (non‑methylated analog)

Elimination of H‑bond donor predicts lower on‑resin aggregation risk.

Coupling‑efficiency comparison data not available.

Evidence Dimension	Hydrogen Bond Donor count (computed)
Target Compound Data	NSC 135130: HBD = 0 (PubChem CID 15655826)
Comparator Or Baseline	N-Boc-L-valine methyl ester: HBD = 1 (structural inference)
Quantified Difference	Elimination of 1 HBD; HBD count = 0 vs. 1
Conditions	PubChem computed property; structural comparison of N-methylated vs. non-methylated analogs

Why This Matters

Zero HBD count predicts reduced on-resin aggregation during solid-phase linker-payload assembly, which is critical for maintaining high coupling yields in automated ADC intermediate synthesis.

• [1] PubChem. (2025). N-Boc-N-methyl-L-valine methyl ester – Computed Properties. Hydrogen Bond Donor Count: 0. PubChem CID 15655826. View Source
• [2] Paradís-Bas, M., Tulla-Puche, J., & Albericio, F. (2016). The road to the synthesis of 'difficult peptides'. Chemical Society Reviews, 45(3), 631–654. N-methylation as a strategy to disrupt aggregation. View Source

Lipophilicity Differential: NSC 135130 vs. SMCC, a Common Heterobifunctional ADC Linker

NSC 135130 exhibits a computed XLogP3-AA of 2.4 (PubChem), making it markedly less lipophilic than the widely used heterobifunctional ADC linker SMCC (succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate, CAS 64987-85-5), which has a computed LogP of approximately 3.5 [1][2]. This ~1.1 log unit difference in lipophilicity is relevant for aqueous conjugation conditions; excessively lipophilic linker-payload intermediates can precipitate during bioconjugation, reducing DAR and yield. The moderate lipophilicity of NSC 135130 also facilitates reverse-phase HPLC purification of the final linker-payload construct .

Lipophilicity vs. SMCC

Class-level

NSC 135130XLogP3‑AA 2.4

SMCCLogP ≈3.5

Lower lipophilicity reduces precipitation risk in aqueous bioconjugation.

Computed values; experimental solubility confirmation advised.

Evidence Dimension	Lipophilicity (XLogP3-AA / LogP)
Target Compound Data	NSC 135130: XLogP3-AA = 2.4 (PubChem computed)
Comparator Or Baseline	SMCC: LogP ≈ 3.5 (vendor datasheet and computed)
Quantified Difference	NSC 135130 is ~1.1 log units less lipophilic
Conditions	Computed LogP values; aqueous conjugation conditions are impacted

Why This Matters

Lower lipophilicity reduces the risk of linker-payload precipitation during aqueous bioconjugation, a common failure mode in ADC manufacturing, and simplifies HPLC purification.

• [1] PubChem. (2025). N-Boc-N-methyl-L-valine methyl ester – XLogP3-AA: 2.4. PubChem CID 15655826. View Source
• [2] Namiki Shoji Co. (2025). SMCC (CAS 64987-85-5) Product Information. LogP and solubility data. View Source

Stereochemical Configuration: NSC 135130 (S-Enantiomer) vs. (R)-Enantiomer for Chiral Integrity in Conjugate Synthesis

NSC 135130 is the (S)-enantiomer of N-Boc-N-methyl-valine methyl ester, derived from L-valine. The (R)-enantiomer (CAS registry distinct from 24164-06-5) is also commercially available under a separate identifier. In peptide and ADC linker synthesis, use of the incorrect enantiomer introduces a stereocenter that can alter the three-dimensional presentation of the conjugated payload, potentially affecting antigen binding or pharmacokinetics, though direct comparative biological data for ADC constructs using the (R)- vs. (S)-enantiomer of this specific linker are absent from the public literature [1]. The optical rotation specification and enantiomeric excess (typically ≥98% ee per vendor certificates of analysis) provide a quantifiable procurement quality control point not available for racemic mixtures .

Stereochemical identity

Specification review

(S)-enantiomer, ee ≥98% (typical CoA)

Correct enantiomer critical for chiral integrity; (R)-enantiomer introduces uncontrolled variable.

Biological comparator data for ADC constructs absent.

Evidence Dimension	Stereochemical configuration
Target Compound Data	NSC 135130: (S)-enantiomer; IUPAC: (S)-methyl 2-((tert-butoxycarbonyl)(methyl)amino)-3-methylbutanoate
Comparator Or Baseline	(R)-enantiomer of N-Boc-N-methyl-valine methyl ester (separate CAS)
Quantified Difference	Opposite absolute configuration at the valine α-carbon; enantiomeric excess typically ≥98% for NSC 135130
Conditions	Chiral HPLC or optical rotation; vendor CoA specifications

Why This Matters

Specifying the correct enantiomer is critical for maintaining chiral integrity in ADC linker-payload constructs intended for biological evaluation; procurement of the wrong enantiomer introduces an uncontrolled variable.

• [1] PubChem. (2025). N-Boc-N-methyl-L-valine methyl ester – InChIKey: JHELVJNRWQYMIA-VIFPVBQESA-N (S-configuration). PubChem CID 15655826. View Source

NSC 135130 Application Scenarios: Where This BOC-Protected Linker Intermediate Adds Measurable Value

Solid-Phase Synthesis of ADC Linker-Payload Constructs Requiring N-Methylated Amino Acid Spacers

In automated solid-phase peptide synthesis (SPPS) of ADC linker-payload intermediates, NSC 135130 provides a pre-assembled N-methylated valine building block that eliminates the on-resin N-methylation step, which typically suffers from low yields (<50% in some sequences). Its zero H-bond donor capacity (PubChem computed) minimizes inter-chain aggregation, a critical factor for maintaining coupling efficiency in sequences prone to β-sheet formation [1]. Users should verify enantiomeric purity by chiral HPLC prior to use, as the (R)-enantiomer is a known impurity that can co-elute under standard reversed-phase conditions [2].

Preclinical ADC Development Leveraging Microtubule-Disrupting Payloads (e.g., Auristatin, Maytansinoid Analogs)

NSC 135130 is described by multiple vendors as specifically designed to connect tubulin-targeting cytotoxic agents to antibody carriers . Its BOC group is orthogonally removable under mild acidic conditions (e.g., TFA/DCM) without affecting maleimide or activated ester functionalities already present in the growing linker-payload construct. The methyl ester terminus can be selectively hydrolyzed to the free acid for subsequent activation and conjugation. Procurement from vendors offering ≥97% purity (e.g., MedChemExpress HY-41049) is recommended to minimize low-level impurities that could cap reactive sites during conjugation .

Aqueous Bioconjugation Workflows Where Linker-Payload Solubility Is Rate-Limiting

With a computed XLogP3-AA of 2.4, NSC 135130 is approximately one log unit less lipophilic than common heterobifunctional linkers such as SMCC (LogP ~3.5) [1][3]. This moderate lipophilicity supports direct dissolution in aqueous-organic solvent mixtures (e.g., 10–20% DMSO in PBS) without precipitation, a common hurdle in ADC conjugation protocols. Researchers should conduct solubility testing at the intended working concentration (typically 1–10 mM in DMSO) and confirm absence of visible particulates before addition to the antibody solution .

Comparator Experiments Evaluating N-Methylation Effects on Conjugate Pharmacokinetics

In structure-activity relationship (SAR) studies, NSC 135130 can serve as the N-methylated comparator against non-methylated N-Boc-L-valine methyl ester to isolate the effect of backbone N-methylation on linker-payload stability, cathepsin B cleavage susceptibility, and in vivo DAR retention. While no head-to-head PK data for this exact pair is publicly available, the class-level rationale for N-methylation to improve proteolytic stability and reduce nonspecific protein binding is well established in peptide drug design [2]. Procurement of both compounds in comparable purity (≥95%) is required for valid comparison.

Application

Selection Property

Validation Focus

Solid‑phase ADC linker‑payload assembly with N‑methylated spacers

Pre‑assembled N‑methyl valine block (HBD=0)

Coupling efficiency and aggregation resistance under SPPS conditions

Preclinical ADC constructs with tubulin‑targeting payloads

BOC orthogonal deprotection; methyl ester hydrolysis

Orthogonality under mild acidic conditions; DAR homogeneity context

Aqueous bioconjugation workflows

Moderate lipophilicity (computed XLogP 2.4)

Solubility in aqueous‑organic mixtures; absence of precipitation

N‑methylation SAR studies in ADC linkers

N‑methylated vs. non‑methylated comparator pair

Proteolytic stability and DAR retention context

• [1] PubChem. (2025). N-Boc-N-methyl-L-valine methyl ester – Computed Properties. PubChem CID 15655826. View Source
• [2] Paradís-Bas, M., Tulla-Puche, J., & Albericio, F. (2016). The road to the synthesis of 'difficult peptides'. Chemical Society Reviews, 45(3), 631–654. View Source
• [3] Namiki Shoji Co. (2025). SMCC (64987-85-5) Product Specification. View Source